4-chloro-N-{1-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]ethyl}benzenesulfonamide
Overview
Description
Scientific Research Applications
- Research suggests that this compound exhibits antifungal properties. It may inhibit the growth of fungal pathogens by disrupting their cell membranes or interfering with essential metabolic processes. Investigating its efficacy against specific fungal strains could lead to novel antifungal agents .
- The triazole ring in this compound is structurally similar to some existing anticancer drugs. Researchers have explored its potential as an anticancer agent. Further studies are needed to understand its mechanism of action and evaluate its effectiveness against different cancer types .
- Benzene sulfonamides often possess anti-inflammatory properties. This compound may modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis or inflammatory bowel diseases. Investigating its impact on specific inflammatory markers could provide valuable insights .
- Some sulfonamides act as carbonic anhydrase inhibitors. These enzymes play a crucial role in maintaining acid-base balance and fluid secretion. Research into whether this compound inhibits carbonic anhydrase and its potential therapeutic applications is ongoing .
- Given its unique structure, this compound might have applications in agriculture. Investigating its effects on plant growth, pest resistance, or soil health could reveal valuable insights for developing agrochemicals .
- Sulfonamides can be modified to create functional materials. Researchers have explored their use in organic electronics, such as organic light-emitting diodes (OLEDs) or organic photovoltaics (solar cells). Investigating the electronic properties of this compound could contribute to advancements in these fields .
Antifungal Activity
Anticancer Potential
Anti-Inflammatory Effects
Carbonic Anhydrase Inhibition
Potential Agrochemical Use
Materials Science and Organic Electronics
properties
IUPAC Name |
4-chloro-N-[1-(4-ethyl-5-methylsulfanyl-1,2,4-triazol-3-yl)ethyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN4O2S2/c1-4-18-12(15-16-13(18)21-3)9(2)17-22(19,20)11-7-5-10(14)6-8-11/h5-9,17H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMHRKRSEQBRZPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SC)C(C)NS(=O)(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN4O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001128821 | |
Record name | 4-Chloro-N-[1-[4-ethyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl]benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001128821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-{1-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]ethyl}benzenesulfonamide | |
CAS RN |
338954-07-7 | |
Record name | 4-Chloro-N-[1-[4-ethyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl]benzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=338954-07-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-N-[1-[4-ethyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl]benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001128821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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